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Compound of Interest

Compound Name:
3-Oxo-1,3-dihydroisobenzofuran-

5-carbonitrile

Cat. No.: B018389 Get Quote

An In-depth Technical Guide to 5-
Cyanophthalide
This technical guide provides a comprehensive overview of the physical and chemical

properties of 5-cyanophthalide, tailored for researchers, scientists, and professionals in drug

development. This document includes key data, experimental protocols, and visualizations to

support its application in research and synthesis.

Core Properties of 5-Cyanophthalide
5-Cyanophthalide is a versatile intermediate in organic synthesis, notably as a precursor in the

production of the antidepressant citalopram.[1][2][3] Its chemical structure and properties make

it a valuable compound in the pharmaceutical and chemical industries.[4]

The physical characteristics of 5-cyanophthalide are summarized in the table below, providing

essential data for handling, storage, and experimental design.
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Property Value Source

Appearance
White to off-white crystalline

powder
[1][4][5]

Melting Point 201-205 °C [1][4][6][7]

Boiling Point 407.5 ± 45.0 °C [1]

Solubility

Soluble in Dimethylformamide

(DMF); Slightly soluble in

Acetone, Chloroform, Methanol

[1][5]

Storage
Store in a sealed, dry

container at room temperature
[1][8]

The chemical identifiers and molecular properties of 5-cyanophthalide are crucial for its

characterization and use in synthetic applications.

Property Value Source

Molecular Formula C₉H₅NO₂ [4][5][9]

Molecular Weight 159.14 g/mol [4][5][9][10]

CAS Number 82104-74-3 [4][9]

Purity (by HPLC) ≥ 98% [4][5]

Synonyms

1,3-Dihydro-1-oxo-5-

isobenzofurancarbonitrile, 5-

Cyano-3H-isobenzofuranone

[5][6][9]

InChI Key
XEEGWTLAFIZLSF-

UHFFFAOYSA-N
[6]

SMILES O=C1OCc2cc(ccc12)C#N [6]

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of 5-cyanophthalide are presented

below. These protocols are based on established literature procedures.

A common and effective method for the preparation of 5-cyanophthalide involves the

conversion of 5-carboxyphthalide.[2][3][11] The process generally follows two main steps: the

formation of an amide intermediate, followed by dehydration to the nitrile.

Step 1: Synthesis of 5-Chlorocarbonyl Phthalide[2]

In a flask under a nitrogen atmosphere, combine 5-carboxyphthalide (50 g, 0.2806 mol),

thionyl chloride (125 ml, 1.71 mol), and dimethylformamide (0.5 ml).

Heat the mixture to reflux at 60°C for 5 hours.

After cooling to room temperature, evaporate the solvent under vacuum to obtain a residue.

Add toluene (3 x 100 ml) to the residue to yield a solid, which is then taken up in

tetrahydrofuran (500 ml). This solution contains 5-chlorocarbonyl phthalide.

Step 2: Conversion to 5-Hydroxamyl Phthalide and Dehydration[2]

The resulting 5-chlorocarbonyl phthalide is reacted with hydroxylamine in an aprotic organic

solvent such as THF or toluene.

The reaction temperature is maintained between 0°C and 20°C.

The intermediate 5-hydroxamyl phthalide is then dehydrated using an agent like thionyl

chloride, phosphorus oxychloride, or sulfuryl chloride to yield 5-cyanophthalide.

The overall synthetic workflow is visualized in the diagram below.
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Synthesis of 5-Cyanophthalide

Step 1: Acyl Chloride Formation Step 2: Amidation and Dehydration

5-Carboxyphthalide SOCl₂ / DMFReflux (60°C, 5h) 5-Chlorocarbonyl_Phthalide Hydroxylamine

Reacts with

5-Hydroxamyl_Phthalide
Dehydrating Agent

(e.g., SOCl₂)
5-Cyanophthalide

Characterization Workflow

Crude 5-Cyanophthalide

Purification
(Recrystallization)

Purified 5-Cyanophthalide

Spectroscopic Analysis

NMR
(¹H, ¹³C)

IR Mass Spectrometry

Final Product
(Purity ≥ 99.5%)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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